Cas no 1049739-66-3 (5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide)

• Product Name: 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide
• CAS No: 1049739-66-3
• MF: C₈H₁₃BrN₂S
• MW: 249.171219587326
• CID: 3055897
• PubChem ID: 16495376
• Update Time: 2025-06-07

5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4H-cyclohepta[d]thiazol-2-amine hydrobromide
• 5,6,7,8-Tetrahydro-4h-cyclohepta[d][1,3]thiazol-2-amine, HBr
• AKOS001475976
• 5,6,7,8-tetrahydro-4H-cyclohepta[d][1,3]thiazol-2-amine;hydrobromide
• 1049739-66-3
• 5,6,7,8-Tetrahydro-4H-cyclohepta[d]thiazol-2-aminehydrobromide
• 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide

• Inchi： 1S/C8H12N2S.BrH/c9-8-10-6-4-2-1-3-5-7(6)11-8;/h1-5H2,(H2,9,10);1H
• InChI Key： NWJATRRWOBCETC-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC2=C1CCCCC2

Computed Properties

• Exact Mass: 247.99828Da
• Monoisotopic Mass: 247.99828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide

Introduction to 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide (CAS No. 1049739-66-3) and Its Emerging Applications in Chemical Biology

5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide, identified by the CAS number 1049739-66-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the thiazole derivatives, a class of molecules widely studied for their biological activity and role in drug development. The presence of a cycloheptane ring fused with a thiazole moiety contributes to its distinct chemical behavior and makes it a promising candidate for further investigation.

The molecular structure of 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide features a nitrogen-containing heterocycle that is highly relevant to modern medicinal chemistry. The amine group at the 2-position and the hydrobromide salt form enhance its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets, paving the way for its exploration in therapeutic contexts.

In recent years, there has been a surge in interest regarding thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can modulate various cellular processes, including enzyme inhibition, receptor binding, and antioxidant effects. The specific arrangement of atoms in 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide suggests potential interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, research has indicated that thiazole-based molecules can exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This makes 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide a candidate for developing novel treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known bioactive compounds suggests that it may serve as a scaffold for designing next-generation drugs with improved efficacy and reduced side effects.

The hydrobromide salt form of this compound enhances its pharmacokinetic profile by improving solubility and stability. This is particularly important for drug formulations where bioavailability is a critical factor. In preclinical studies, 5,6,7,8-Tetrahydro-4H-cycloheptad1,3thiazol-2-amine Hydrobromide has shown promise in models of neurological disorders. The ability of thiazole derivatives to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The amine group at the 2-position may interact with neurotransmitter receptors or ion channels, potentially leading to therapeutic benefits.

From a synthetic chemistry perspective,5,6,7,8-Tetrahydro-4H-cycloheptad1,3-thiazol-2-am ine Hydr obrom ide (CAS No. 10 49739 -66 -3) exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the versatility of organic transformations. Researchers have developed novel methodologies to construct the cycloheptane-thiazole core with high regioselectivity and yield. These advances not only facilitate access to this compound but also contribute to the broader toolkit available for medicinal chemists.

The growing body of literature on 5,6,7,8-Tetrahydro-4H-cycloheptad1,3-thiazol -2-am ine Hydr obrom ide highlights its potential as a lead compound or intermediate in drug discovery pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are increasingly focused on exploring its pharmacological properties further. High-throughput screening (HTS) campaigns have identified derivatives with enhanced potency or selectivity against specific targets. These findings underscore the importance of thiazole derivatives as building blocks for innovative therapeutics.

Future directions in research may involve exploring the structure-activity relationships (SAR) of 5,6,7,8-Tetrahydro -4H-cyc lohe pt ad1,3-th i az ol -2-am ine Hydr obrom ide and its analogs. By systematically modifying various functional groups within the molecule, researchers can optimize its biological activity while minimizing off-target effects. Additionally, computational modeling techniques such as molecular dynamics simulations can provide insights into how this compound interacts with biological macromolecules at an atomic level.

The development of new analytical methods is also crucial for advancing studies on this compound. Techniques like nuclear magnetic resonance (NMR) spectroscopy,* mass spectrometry,* and X-ray crystallography* offer high-resolution structural information that is essential for understanding its behavior.* These tools enable researchers to confirm the identity* purity* and conformation* of synthetic intermediates* as well as final products.* This level*of detail*is critical*for ensuring*the reproducibility*and reliability*of experimental results.

In conclusion,5,6,7,8-Tetrahydro -4H-cyc lohe pt ad1,3-th i az ol -2-am ine Hydr obrom ide (CAS No.*10 49739 -66 -3)* represents*an exciting frontier*in chemical biology.* Its unique structural features*combined with promising preclinical data make it a valuable asset*for drug discovery efforts.* As research continues*to uncover new applications*and mechanisms associated with this compound,*its significance*in addressing global health challenges will only grow.* The collaborative efforts*of scientists worldwide are essential for harnessing its full potential*and translating these findings into tangible benefits for patients worldwide.